Cas no 1251594-72-5 (N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide)

• Product Name: N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
• CAS No: 1251594-72-5
• MF: C₂₅H₂₈N₄O₃
• MW: 432.514825820923
• CID: 5395853
• Update Time: 2025-05-19

N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

• Inchi： 1S/C25H28N4O3/c1-31-21-10-12-23(32-2)20(15-21)16-26-25(30)19-9-6-14-29(17-19)24-13-11-22(27-28-24)18-7-4-3-5-8-18/h3-5,7-8,10-13,15,19H,6,9,14,16-17H2,1-2H3,(H,26,30)
• InChI Key： WGSSEAPMSVSBIH-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CC=C3)C=C2)CCCC(C(NCC2=CC(OC)=CC=C2OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

N-[(2,5-Dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No 1251594-72-5, known as N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

N-[(2,5-Dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide is characterized by its intricate molecular architecture, which includes a piperidine ring, a pyridazine moiety, and a dimethoxyphenyl group. The combination of these structural elements contributes to its diverse pharmacological properties. The piperidine ring serves as a versatile scaffold, often found in numerous bioactive compounds due to its ability to interact with various biological targets. The pyridazine group, on the other hand, is known for its aromatic stability and potential to participate in hydrogen bonding interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to construct the molecule with high precision. The use of green chemistry principles has further enhanced the sustainability of these synthetic methods, aligning with contemporary environmental concerns.

From a pharmacological standpoint, N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide has demonstrated remarkable activity in preclinical models. Studies have shown that it exhibits potent antiproliferative effects against various cancer cell lines, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases has opened new avenues for research.

The dimethoxyphenyl group within the molecule plays a crucial role in modulating its pharmacokinetic properties. This group enhances the compound's solubility and bioavailability, which are critical factors for its efficacy in vivo. Furthermore, recent investigations into its metabolism and toxicity profiles have provided valuable insights into its suitability as a drug candidate.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Advanced computational techniques, such as molecular docking and machine learning algorithms, have been employed to predict its binding affinities to various drug targets. These studies have identified several promising targets that could be exploited for developing innovative therapies.

In conclusion, N-[(2,5-dimethoxyphenyl)methyl]-1-(6-phenylpyridazin-3-yI)piperidine–3-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound holds the promise of making significant contributions to the field of drug discovery.